Cas no 90871-45-7 (4-propyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-propyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol
• CAS No: 90871-45-7
• MF: C₁₀H₁₂N₄S
• MW: 220.294079780579
• MDL: MFCD05134115
• CID: 875441
• PubChem ID: 951876
• Update Time: 2025-11-02

4-propyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Propyl-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• 4-propyl-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• 4-propyl-5-(pyridin-4-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-PROPYL-5-PYRIDIN-4-YL-4H-1,2,4-TRIAZOLE-3-THIOL
• 4-Propyl-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol
• MLS000765291
• HMS2734E16
• 90871-45-7
• AKOS000117548
• BS-36495
• BB 0217700
• MFCD05134115
• Z56985803
• SMR000288696
• SCHEMBL1544660
• DTXSID40359206
• Oprea1_825121
• HMS1666C17
• CS-0117328
• EN300-09643
• CHEMBL1560556
• 4-propyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD05134115
• Inchi： 1S/C10H12N4S/c1-2-7-14-9(12-13-10(14)15)8-3-5-11-6-4-8/h3-6H,2,7H2,1H3,(H,13,15)
• InChI Key： LZRLGHCSTYKCRQ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CN=CC=2)N1CCC

Computed Properties

• Exact Mass: 220.07800
• Monoisotopic Mass: 220.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 82.40000
• LogP: 2.03880

Additional information on 4-propyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol

Comprehensive Guide to 4-propyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol (CAS No. 90871-45-7): Properties, Applications, and Research Insights

4-propyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol (CAS No. 90871-45-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This triazole-thiol derivative combines a pyridine ring with a 1,2,4-triazole moiety, creating unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural similarity to compounds with known pharmacological activities.

The molecular structure of 4-propyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol features several functional groups that contribute to its reactivity and binding capabilities. The pyridinyl group provides aromatic character and potential hydrogen bonding sites, while the triazole-thiol moiety offers opportunities for metal coordination and nucleophilic reactions. These characteristics make it particularly interesting for drug discovery applications, where researchers are exploring its potential as a building block for novel therapeutic agents.

Recent studies have focused on the antimicrobial properties of triazole-thiol derivatives, with 4-propyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol showing promise in preliminary screenings. The global increase in antibiotic-resistant pathogens has driven significant interest in novel antimicrobial scaffolds, making this compound particularly relevant to current medical challenges. Its structural features suggest potential activity against both gram-positive and gram-negative bacteria, though extensive clinical studies are still needed.

In material science, 4-propyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol has shown potential as a ligand for metal-organic frameworks (MOFs). The compound's ability to coordinate with various metal ions makes it attractive for developing new functional materials with applications in catalysis, gas storage, and sensing technologies. Researchers are particularly interested in its potential for creating selective sensors for environmental monitoring applications.

The synthesis of 4-propyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol typically involves multi-step organic reactions that carefully control the introduction of the propyl group and the formation of the triazole ring. Recent advances in green chemistry approaches have focused on optimizing these synthetic routes to improve yields and reduce environmental impact. Many researchers are investigating microwave-assisted synthesis and catalyst-free conditions for producing this compound more efficiently.

Analytical characterization of 4-propyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are crucial for research applications. Recent publications have reported detailed spectroscopic data and crystal structure information for this compound, providing valuable references for future studies.

The pharmaceutical industry has shown growing interest in 4-propyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol as a potential drug precursor. Its structural features resemble those of known enzyme inhibitors, suggesting possible applications in developing treatments for various diseases. Current research is exploring its potential in cancer therapy, neurological disorders, and metabolic diseases, though these applications remain in early stages of investigation.

From a commercial perspective, the demand for specialty heterocyclic compounds like 4-propyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol has been steadily increasing. Suppliers typically offer this compound in research quantities, with purity levels ranging from 95% to 99%. The global market for such fine chemicals is expected to grow significantly as research into novel therapeutic agents and advanced materials continues to expand.

Environmental and safety considerations for handling 4-propyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, researchers should employ proper personal protective equipment and work in well-ventilated areas when handling this chemical. Proper chemical storage conditions, typically in cool, dry environments away from strong oxidizers, are recommended to maintain stability.

Future research directions for 4-propyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol include exploring its potential in combinatorial chemistry and high-throughput screening applications. The compound's versatility makes it a promising candidate for creating diverse libraries of derivatives with potentially valuable biological activities. Additionally, researchers are investigating its use in supramolecular chemistry and nanotechnology applications, where its unique structural features could enable novel material properties.

For scientists seeking to work with 4-propyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol, several key resources are available. The Chemical Abstracts Service (CAS) provides detailed information under registration number 90871-45-7, while various scientific databases contain spectral data and synthetic procedures for this compound. Recent patent literature also reveals growing intellectual property activity surrounding triazole-thiol derivatives, indicating their increasing commercial importance.

In conclusion, 4-propyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol represents an important heterocyclic building block with diverse potential applications across multiple scientific disciplines. Its unique combination of structural features continues to inspire research in medicinal chemistry, materials science, and beyond. As scientific understanding of this compound grows, so too does its potential to contribute to solutions for some of today's most pressing scientific and technological challenges.